Cas no 20994-26-7 (Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-)

Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis- structure
20994-26-7 structure
Product Name:Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
CAS No:20994-26-7
MF:C16H18O4
MW:274.311725139618
CID:257539
PubChem ID:88749
Update Time:2025-04-19

Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
    • 2-[4-[4-(2-hydroxyethoxy)phenyl]phenoxy]ethanol
    • EINECS 244-141-8
    • 4,4'-Bis(2-hydroxyethoxy)-1,1'-biphenyl
    • 2,2'-[[1,1'-Biphenyl]-4,4'-diylbis(oxy)]bisethanol
    • 4,4'-Bis(2-hydroxyethyl)biphenol
    • 2-(4'-(2-HYDROXY-ETHOXY)-BIPHENYL-4-YLOXY)-ETHANOL
    • DTXSID60175203
    • ETHANOL, 2,2'-((1,1'-BIPHENYL)-4,4'-DIYLBIS(OXY))BIS-
    • QU252KTJ5U
    • 2-(4-(4-(2-Hydroxyethoxy)phenyl)phenoxy)ethanol
    • AKOS024390334
    • 2,2'-((1,1'-Biphenyl)-4,4'-diylbis(oxy))bisethanol
    • SCHEMBL152501
    • UNII-QU252KTJ5U
    • 20994-26-7
    • XUWHBHOYULRMIA-UHFFFAOYSA-N
    • 4,4'-bis(2-hydroxyethoxy)biphenyl
    • NS00026768
    • 2-[4'-(2-Hydroxy-ethoxy)-biphenyl-4-yloxy]-ethanol
    • Inchi: 1S/C16H18O4/c17-9-11-19-15-5-1-13(2-6-15)14-3-7-16(8-4-14)20-12-10-18/h1-8,17-18H,9-12H2
    • InChI Key: XUWHBHOYULRMIA-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC(=CC=1)C1C=CC(=CC=1)OCCO

Computed Properties

  • Exact Mass: 274.12100
  • Monoisotopic Mass: 274.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.188
  • Melting Point: 210-212 ºC
  • Boiling Point: 484.9°Cat760mmHg
  • Flash Point: 247°C
  • Refractive Index: 1.577
  • PSA: 58.92000
  • LogP: 2.09580

Ethanol,2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis- Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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